![molecular formula C16H13N3O3 B382486 (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate CAS No. 326183-73-7](/img/structure/B382486.png)
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate”, commonly known as OBTM, is a chemical compound with a benzotriazine core structure. It has a molecular formula of C16H13N3O3 and a molecular weight of 295.29g/mol .
Molecular Structure Analysis
The molecular structure of OBTM is based on a benzotriazine core. The molecular formula is C16H13N3O3 , and the molecular weight is 295.29g/mol .Physical And Chemical Properties Analysis
OBTM has a molecular formula of C16H13N3O3 and a molecular weight of 295.29g/mol . Additional physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.Mechanism of Action
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate is known to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition occurs through the binding of this compound to the active site of the enzyme, preventing the enzyme from functioning properly.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various physiological effects. This compound has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity, which can affect the results of experiments.
Future Directions
There are several future directions for the study of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate. One direction is the development of this compound as a drug candidate for the treatment of diseases such as Alzheimer's disease, which is characterized by a decrease in acetylcholine levels. Another direction is the study of this compound's potential as a catalyst for various organic reactions. Additionally, the synthesis of new derivatives of this compound and the study of their properties and applications is an area of future research.
Synthesis Methods
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate can be synthesized by reacting 2-methylbenzoic acid with 4-nitrobenzoyl chloride to obtain 4-nitro-2-methylbenzoic acid. The resulting compound is then reacted with triethylamine and 1,1'-carbonyldiimidazole to obtain this compound.
Scientific Research Applications
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate has been studied for its potential applications in various scientific fields. In the field of organic chemistry, this compound has been used as a reagent for the synthesis of various organic compounds. In the field of materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks. In the field of medicinal chemistry, this compound has been studied for its potential as a drug candidate due to its ability to inhibit certain enzymes.
Properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c1-11-6-2-3-7-12(11)16(21)22-10-19-15(20)13-8-4-5-9-14(13)17-18-19/h2-9H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMELKUVDGKDHFE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OCN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.